Cas no 76898-56-1 ((R)-2-Amino-2-((R)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid)

• Product Name: (R)-2-Amino-2-((R)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid
• CAS No: 76898-56-1
• MF: C₅H₇ClN₂O₃
• MW: 178.57368016243
• CID: 5714242
• PubChem ID: 335293
• Update Time: 2023-10-31

(R)-2-Amino-2-((R)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid, α-amino-3-chloro-4,5-dihydro-, (R*,R*)- (9CI)
• (R)-2-Amino-2-((R)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid
• 76898-56-1
• NSC-343762
• NSC343762

• MDL： MFCD00866432
• Inchi： 1S/C5H7ClN2O3/c6-3-1-2(11-8-3)4(7)5(9)10/h2,4H,1,7H2,(H,9,10)/t2-,4-/m1/s1
• InChI Key： QAWIHIJWNYOLBE-VVJJHMBFSA-N
• SMILES： ClC1C[C@H]([C@H](C(=O)O)N)ON=1

Computed Properties

• Exact Mass: 178.0145198g/mol
• Monoisotopic Mass: 178.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 341.6±48.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)